Cas no 1379152-50-7 (N-(4-cyanophenyl)-N-methylbutyramide)
1379152-50-7 structure
Product Name:N-(4-cyanophenyl)-N-methylbutyramide
CAS No:1379152-50-7
MF:C12H14N2O
MW:202.252362728119
CID:2914155
Update Time:2023-08-10
N-(4-cyanophenyl)-N-methylbutyramide Chemical and Physical Properties
Names and Identifiers
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- N-(4-cyanophenyl)-N-methylbutyramide
- N-Methyl-N-(p-cyanophenyl)butyramide
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- Inchi: 1S/C12H14N2O/c1-3-4-12(15)14(2)11-7-5-10(9-13)6-8-11/h5-8H,3-4H2,1-2H3
- InChI Key: YPAYKRNJIBIWGC-UHFFFAOYSA-N
- SMILES: O=C(CCC)N(C)C1C=CC(C#N)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 258
- XLogP3: 1.8
- Topological Polar Surface Area: 44.1
N-(4-cyanophenyl)-N-methylbutyramide Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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